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Abstract
9-Anthraldehyde is an aromatic aldehyde derived from anthracene. Its unique structure,

featuring a reactive aldehyde group attached to the rigid, planar anthracene core, imparts a

distinct set of chemical and physical properties. This guide provides an in-depth overview of 9-
Anthraldehyde, including its chemical structure, physical and spectroscopic properties, key

chemical reactions, and established experimental protocols. The information is intended to

serve as a valuable resource for professionals in research, chemical synthesis, and drug

development.

Chemical Structure and Properties
9-Anthraldehyde, with the chemical formula C₁₅H₁₀O, consists of an aldehyde functional

group (-CHO) substituted at the 9-position of the anthracene ring system.[1] This substitution

breaks the symmetry of the parent anthracene molecule and is the primary determinant of its

chemical reactivity. The molecule is a yellow crystalline solid, a characteristic stemming from its

extended π-conjugated system which absorbs light in the visible region.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b167246?utm_src=pdf-interest
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV3P0098
https://www.chemicalbook.com/synthesis/9-anthraldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
The key physical and chemical properties of 9-Anthraldehyde are summarized in the table

below. This data is essential for its handling, storage, and application in various chemical

processes.

Property Value Reference(s)

Molecular Formula C₁₅H₁₀O [2][3]

Molecular Weight 206.24 g/mol [3][4]

Appearance
Yellow crystalline powder or

needles
[3][5]

Melting Point 103-105 °C [2][3][6]

Boiling Point 405.7 ± 14.0 °C at 760 mmHg [3][6]

Density 1.2 ± 0.1 g/cm³ [3][6]

Flash Point 269.2 °C [2][5]

Solubility

Soluble in toluene, ethanol,

acetone, chloroform. Limited

solubility in water.

[4][5][7][8]

Stability

Stable. Incompatible with

strong bases and strong

oxidizing agents.

[2][5][6]

CAS Number 642-31-9 [2]

Spectroscopic Properties
Spectroscopic analysis is crucial for the identification and characterization of 9-Anthraldehyde.

The key spectral features are summarized below.
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Spectroscopic Technique Characteristic Features Reference(s)

¹H NMR

The ¹H NMR spectrum exhibits

characteristic signals for the

aromatic protons and a distinct

downfield signal for the

aldehydic proton.

[9]

¹³C NMR

The ¹³C NMR spectrum shows

signals for the aromatic

carbons and a characteristic

signal for the carbonyl carbon

of the aldehyde group at a

downfield chemical shift.

[10][11]

FTIR

The Infrared (IR) spectrum

displays a prominent

absorption peak around 1700

cm⁻¹ corresponding to the

C=O stretching vibration of the

aldehyde functional group.

[12]

UV-Vis

The UV-Visible spectrum,

influenced by the extended π-

conjugation of the anthracene

core, shows absorption bands

in the UV and visible regions,

which is responsible for its

yellow color. The spectrum is

available for viewing on the

NIST WebBook.

[13]

Mass Spectrometry

The mass spectrum provides

information about the

molecular weight and

fragmentation pattern of the

molecule.

[8][14]
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Synthesis and Reactivity
9-Anthraldehyde is a versatile building block in organic synthesis, primarily owing to the

reactivity of its aldehyde group and the anthracene core.

Synthesis
The most common and efficient method for the synthesis of 9-Anthraldehyde is the Vilsmeier-

Haack reaction.[5] This reaction involves the formylation of an electron-rich aromatic

compound, in this case, anthracene, using a Vilsmeier reagent, which is typically formed from a

substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[15]

[16]
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Figure 1: Vilsmeier-Haack Synthesis Workflow.

Key Reactions
The chemical reactivity of 9-Anthraldehyde is dominated by two main features: the aldehyde

group and the anthracene nucleus.

Reactions of the Aldehyde Group: The aldehyde functional group is highly reactive and

participates in a variety of reactions, including:
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Nucleophilic additions: It readily undergoes addition reactions with various nucleophiles.

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 9-

anthracenecarboxylic acid.

Condensation reactions: It can react with compounds containing active methylene groups

in Knoevenagel condensations or with amines to form Schiff bases.[7]

Wittig Reaction: It serves as a substrate in the Wittig reaction to form alkenes.

Reactions of the Anthracene Nucleus: The anthracene core can undergo cycloaddition

reactions.

Diels-Alder Reaction: The central ring of the anthracene moiety can act as a diene in

Diels-Alder reactions with suitable dienophiles, such as maleic anhydride.[17][18] This

reaction is a powerful tool for the construction of complex polycyclic systems.
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Figure 2: Logical Relationship of Properties and Applications.

Experimental Protocols
Synthesis of 9-Anthraldehyde via Vilsmeier-Haack
Reaction
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This protocol is adapted from a procedure published in Organic Syntheses.[1]

Materials:

Anthracene

N-methylformanilide

Phosphorus oxychloride (POCl₃)

o-dichlorobenzene

Sodium acetate

Glacial acetic acid

Methanol

6 N Hydrochloric acid

Procedure:

In a 2-liter round-bottomed flask equipped with a mechanical stirrer and a reflux condenser,

place 35 g of N-methylformanilide, 35 g of phosphorus oxychloride, 20 ml of o-

dichlorobenzene, and 22.5 g of anthracene.

Heat the flask on a steam bath with stirring to 90-95°C over 20 minutes. The anthracene will

dissolve, forming a deep red solution, and hydrogen chloride gas will evolve.

Continue heating for 1 hour.

Cool the mixture and add a solution of 140 g of crystalline sodium acetate in 250 ml of water.

Rapidly distill the o-dichlorobenzene and most of the methylaniline with steam.

The residual reddish oil will solidify upon cooling. Decant the aqueous liquor and wash the

solid residue by decantation with two 100-ml portions of 6 N hydrochloric acid, followed by a

thorough washing with water.
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Recrystallize the crude solid (22-24 g, m.p. 97-101°C) from 50 ml of hot glacial acetic acid.

After cooling, filter the bright yellow aldehyde by suction and wash it on the filter with 30 ml of

methanol.

Diels-Alder Reaction of 9-Anthraldehyde with Maleic
Anhydride
This protocol describes a typical procedure for the Diels-Alder reaction.[6][19]

Materials:

9-Anthraldehyde (250 mg)

Maleic anhydride (350 mg)

Xylene (solvent)

Procedure:

In a round-bottom flask, combine 250 mg of 9-Anthraldehyde and 350 mg of maleic

anhydride.

Add a suitable volume of xylene to dissolve the reactants with heating.

Attach a reflux condenser and heat the mixture to reflux for 1 hour. The progress of the

reaction can be monitored by the disappearance of the yellow color of 9-Anthraldehyde.

After the reaction is complete, allow the mixture to cool to room temperature, which should

induce crystallization of the product.

Collect the crystalline product by vacuum filtration and wash with a small amount of cold

solvent.

Dry the product and determine its melting point and yield.

Safety and Handling
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9-Anthraldehyde is an irritant and should be handled with appropriate safety precautions.

Health Hazards: It is irritating to the eyes, respiratory system, and skin.[5][20] Inhalation of

dust or fumes should be avoided.[20]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.[20] Work in a well-ventilated area or use a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents and strong bases.[4]

Disposal: Dispose of in accordance with local regulations for hazardous chemical waste.

Applications
9-Anthraldehyde is a valuable intermediate in various fields:

Dyes and Pigments: Its aromatic structure is a key component in the synthesis of various

dyes and pigments.[1]

Pharmaceuticals: It serves as a precursor in the synthesis of more complex molecules for

pharmaceutical applications.[1][4]

Fluorescent Probes: The anthracene moiety is fluorescent, making 9-Anthraldehyde and its

derivatives useful in the development of fluorescent probes for detecting specific analytes.[3]

Organic Synthesis: It is a versatile starting material for a wide range of organic

transformations.[4]

Conclusion
9-Anthraldehyde is a fundamentally important organic compound with a rich chemistry and a

broad range of applications. A thorough understanding of its properties, synthesis, and

reactivity is essential for its effective and safe utilization in research and industrial settings. This

guide has provided a detailed overview of these aspects, offering a solid foundation for

scientists and professionals working with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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